Cas no 827593-58-8 (5-4-(propan-2-yl)phenyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid)

• Product Name: 5-4-(propan-2-yl)phenyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid
• CAS No: 827593-58-8
• MF: C₁₇H₁₈F₃N₃O₂
• MW: 353.338934421539
• MDL: MFCD04967199
• CID: 3058209
• PubChem ID: 4769492
• Update Time: 2025-10-29

5-4-(propan-2-yl)phenyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 027985
• 5-4-(propan-2-yl)phenyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid
• 5-(4-Isopropylphenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 5-(4-ISOPROPYLPHENYL)-7-(TRIFLUOROMETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLIC ACID
• 827593-58-8
• 5-[4-(Propan-2-yl)phenyl]-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 5-(4-Isopropyl-phenyl)-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5- a ]pyrimidine-3-carboxylic acid
• CS-0273836
• 5-[4-(propan-2-yl)phenyl]-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• MFCD04967199
• BBL038383
• 5-[4-(Propan-2-yl)phenyl]-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• 5-(4-propan-2-ylphenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• EN300-228921
• STK303608
• AKOS000305962

• MDL： MFCD04967199
• Inchi： 1S/C17H18F3N3O2/c1-9(2)10-3-5-11(6-4-10)13-7-14(17(18,19)20)23-15(22-13)12(8-21-23)16(24)25/h3-6,8-9,13-14,22H,7H2,1-2H3,(H,24,25)
• InChI Key： XNXUELOSQOEMNU-UHFFFAOYSA-N
• SMILES： FC(C1CC(C2C=CC(C(C)C)=CC=2)NC2=C(C(=O)O)C=NN12)(F)F

Computed Properties

• Exact Mass: 353.13511131Da
• Monoisotopic Mass: 353.13511131Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 5-4-(propan-2-yl)phenyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid

5-(4-(propan-2-yl)phenyl)-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid: A Comprehensive Overview

5-(4-(propan-2-yl)phenyl)-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 827593-58-8) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, with its unique pyrazolo[1,5-a]pyrimidine core and trifluoromethyl functional group, exhibits properties that make it valuable for various applications, particularly in drug discovery and material science.

The molecular structure of 5-(4-(propan-2-yl)phenyl)-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid features a carboxylic acid moiety, which enhances its reactivity and potential for derivatization. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting enzyme inhibition or receptor modulation. The presence of the trifluoromethyl group is noteworthy, as it often improves metabolic stability and bioavailability in pharmaceutical compounds.

In recent years, the demand for pyrazolo[1,5-a]pyrimidine derivatives has surged due to their versatility in medicinal chemistry. This compound, with its CAS No. 827593-58-8, is frequently explored for its potential in developing treatments for inflammatory diseases, neurological disorders, and even certain types of cancer. Its mechanism of action often involves interference with key signaling pathways, making it a subject of intense study in preclinical research.

From a synthetic chemistry perspective, 5-(4-(propan-2-yl)phenyl)-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is typically prepared through multi-step organic reactions, including condensation and cyclization processes. The propan-2-ylphenyl substituent contributes to the compound's lipophilicity, which can be crucial for membrane permeability in biological systems. Researchers often optimize these synthetic routes to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications.

The physicochemical properties of CAS No. 827593-58-8 make it suitable for various formulation strategies. Its carboxylic acid functionality allows for salt formation, potentially enhancing solubility in aqueous media—a critical factor for drug development. Additionally, the trifluoromethyl group provides electron-withdrawing effects that can influence the compound's electronic distribution and intermolecular interactions.

In the context of current research trends, 5-(4-(propan-2-yl)phenyl)-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid aligns with the growing interest in heterocyclic compounds for therapeutic applications. The scientific community continues to investigate its potential as a scaffold for developing kinase inhibitors or GPCR modulators, areas that represent hot topics in modern drug discovery. Its structural features make it particularly interesting for addressing challenges in targeted therapy development.

Quality control and analytical characterization of CAS No. 827593-58-8 typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's identity, purity, and stability—critical parameters for research and potential commercial applications. The compound's stability under various storage conditions is also an important consideration for laboratories and manufacturers working with this material.

The market for pyrazolo[1,5-a]pyrimidine derivatives like 5-(4-(propan-2-yl)phenyl)-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has shown steady growth, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. Suppliers and manufacturers continue to develop improved synthetic protocols to meet the rising demand from academic institutions and pharmaceutical companies engaged in drug discovery programs.

From an environmental and safety perspective, proper handling procedures should be followed when working with CAS No. 827593-58-8, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, good laboratory practices should always be observed when handling any chemical substance.

Future research directions for 5-(4-(propan-2-yl)phenyl)-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid may explore its potential in combination therapies or as part of drug delivery systems. The compound's versatility suggests it could play a role in addressing emerging medical challenges, particularly in areas requiring targeted molecular interventions. As synthetic methodologies advance, we may see more efficient routes to this and related pyrazolo[1,5-a]pyrimidine derivatives.

In conclusion, 5-(4-(propan-2-yl)phenyl)-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 827593-58-8) represents an important compound in modern chemical research, with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological relevance make it a valuable subject for ongoing and future scientific investigations across multiple disciplines.